Cas no 2411331-52-5 ((2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide)

(2E)-4-(Dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide is a synthetic organic compound featuring a conjugated enamide structure with a dimethylamino substituent and a 3-methoxy-1,2-thiazolyl moiety. Its distinct molecular architecture, combining an electron-rich thiazole ring with an α,β-unsaturated amide linkage, suggests potential utility in medicinal chemistry and agrochemical applications. The compound's structural features may confer selective binding properties, making it a candidate for further investigation in targeted biological interactions. The presence of both polar and lipophilic groups enhances solubility balance, facilitating formulation development. Rigorous analytical characterization confirms high purity and stability, supporting its use as a research intermediate or pharmacophore scaffold in drug discovery programs.
(2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide structure
2411331-52-5 structure
Product Name:(2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide
CAS No:2411331-52-5
MF:C12H19N3O2S
MW:269.363161325455
CID:5360684
PubChem ID:146098078
Update Time:2025-10-19

(2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952174585
    • (2E)-4-(dimethylamino)-N-[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]but-2-enamide
    • (E)-4-(Dimethylamino)-N-[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]but-2-enamide
    • (2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide
    • Inchi: 1S/C12H19N3O2S/c1-9(10-8-12(17-4)14-18-10)13-11(16)6-5-7-15(2)3/h5-6,8-9H,7H2,1-4H3,(H,13,16)/b6-5+
    • InChI Key: GBMQCPVKLTWVFK-AATRIKPKSA-N
    • SMILES: S1C(=CC(=N1)OC)C(C)NC(/C=C/CN(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 297
  • XLogP3: 1.1
  • Topological Polar Surface Area: 82.7

(2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26591969-0.05g
(2E)-4-(dimethylamino)-N-[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]but-2-enamide
2411331-52-5 95.0%
0.05g
$246.0 2025-03-20

Additional information on (2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide

Comprehensive Analysis of (2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide (CAS No. 2411331-52-5)

The compound (2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide, with the CAS number 2411331-52-5, is a novel chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of a thiazole ring and a but-2-enamide backbone, which are known for their bioactivity and potential therapeutic applications. Researchers are particularly interested in its structure-activity relationship (SAR), as it may offer insights into the development of new drugs targeting various diseases.

One of the most intriguing aspects of 2411331-52-5 is its potential role in addressing neurodegenerative disorders, a hot topic in modern medicine. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are actively searching for compounds that can modulate key pathways involved in neuronal health. The dimethylamino and methoxy-thiazole groups in this molecule suggest possible interactions with neurotransmitter systems or anti-inflammatory mechanisms, making it a candidate for further investigation.

In addition to its neurological applications, (2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide has also been explored for its potential in cancer research. The enamide moiety is a common feature in many anticancer agents, and its presence in this compound has sparked interest in its ability to inhibit specific kinases or other molecular targets. Recent studies have highlighted the importance of small-molecule inhibitors in personalized medicine, and this compound could contribute to the growing arsenal of targeted therapies.

The synthesis of CAS 2411331-52-5 involves sophisticated organic chemistry techniques, including cross-coupling reactions and stereoselective transformations. These methods are critical for ensuring the purity and efficacy of the final product, which is essential for both research and potential clinical applications. The compound's molecular weight and logP value further indicate its suitability for drug development, as these parameters influence bioavailability and pharmacokinetics.

Another area of interest is the compound's potential as a bioisostere for existing drugs. By replacing certain functional groups in known active molecules with the thiazole or enamide components of 2411331-52-5, researchers may discover improved analogs with enhanced efficacy or reduced side effects. This approach aligns with the current trend in drug discovery to repurpose and optimize existing chemical scaffolds.

From a commercial perspective, the demand for innovative compounds like (2E)-4-(dimethylamino)-N-1-(3-methoxy-1,2-thiazol-5-yl)ethylbut-2-enamide is driven by the pharmaceutical industry's need for novel lead compounds. As patent expirations and generic competition increase, companies are investing heavily in new chemical entities (NCEs) to maintain their pipelines. This compound's unique structure and potential applications make it a valuable asset for both academic and industrial research.

In conclusion, CAS No. 2411331-52-5 represents a promising area of study with broad implications for drug discovery and development. Its combination of a thiazole ring and enamide functionality offers multiple avenues for exploration, from neurodegenerative diseases to oncology. As research progresses, this compound may emerge as a key player in the next generation of therapeutic agents, addressing some of the most pressing medical challenges of our time.

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